Cas no 309942-24-3 (4-6-amino-5-cyano-3-(4-methoxyphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate)

• Product Name: 4-6-amino-5-cyano-3-(4-methoxyphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate
• CAS No: 309942-24-3
• MF: C₂₅H₂₇N₅O₅
• MW: 477.512385606766
• CID: 6236892
• PubChem ID: 74742213
• Update Time: 2025-07-14

4-6-amino-5-cyano-3-(4-methoxyphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-6-amino-5-cyano-3-(4-methoxyphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate
• 4-[6-amino-5-cyano-3-(4-methoxyphenyl)-1H,4H-pyrano[2,3-c]pyrazol-4-yl]phenyl morpholine-4-carboxylate
• 309942-24-3

• Inchi： 1S/C25H27N5O5/c1-32-17-6-4-16(5-7-17)22-21-20(19(14-26)23(27)35-24(21)29-28-22)15-2-8-18(9-3-15)34-25(31)30-10-12-33-13-11-30/h2-9,20-22,24,28-29H,10-13,27H2,1H3
• InChI Key： PQUOCGACSSXGQJ-UHFFFAOYSA-N
• SMILES： O1C(=C(C#N)C(C2C=CC(=CC=2)OC(N2CCOCC2)=O)C2C1NNC2C1C=CC(=CC=1)OC)N

Computed Properties

• Exact Mass: 477.20121898g/mol
• Monoisotopic Mass: 477.20121898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 836
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 131Ų

Additional information on 4-6-amino-5-cyano-3-(4-methoxyphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate

Introduction to Compound with CAS No. 309942-24-3 and Its Applications in Modern Pharmaceutical Research

The compound with the CAS number 309942-24-3 is a highly specialized molecule that has garnered significant attention in the field of pharmaceutical research. This compound, formally known as 4-6-amino-5-cyano-3-(4-methoxyphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate, represents a fascinating example of how intricate molecular structures can be engineered to target specific biological pathways. Its unique chemical composition and functional groups make it a promising candidate for various therapeutic applications, particularly in the realm of drug discovery and development.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and potential therapeutic benefits. The molecular framework of this compound encompasses several key features that contribute to its pharmacological properties. The presence of an amino group at the 4 and 6 positions, a cyano group at the 5 position, and a morpholine moiety at the 4-carboxylate position creates a multifaceted structure that can interact with biological targets in multiple ways. Additionally, the integration of a pyrano[2,3-c]pyrazole core and a phenyl ring further enhances its binding affinity and selectivity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Recent studies have demonstrated that molecules with similar structural motifs can modulate neurotransmitter receptors and ion channels, which are critical for maintaining neural function. The 4-6-amino-5-cyano-3-(4-methoxyphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate structure has shown promise in preclinical models for its ability to interact with serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and Parkinson's disease. These findings align with the broader trend in pharmaceutical research towards developing targeted therapies that address the underlying neurobiological mechanisms of these disorders.

The synthesis of this compound involves a series of complex organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyano group at the 5 position is particularly challenging due to its sensitivity to hydrolysis and oxidation. However, advances in synthetic methodologies have enabled researchers to achieve high yields and purity levels, making it feasible to conduct further biological evaluations. The use of computational chemistry techniques has also played a crucial role in optimizing synthetic routes and predicting the pharmacokinetic properties of the compound.

In addition to its potential in neurological applications, this compound has shown interesting interactions with inflammatory pathways. Emerging research indicates that it can modulate key enzymes involved in the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-6 (IL-6). By inhibiting these pathways, the compound may offer therapeutic benefits in conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease. These findings highlight the versatility of this molecule and its potential to address multiple disease areas.

The development of novel drug candidates often involves rigorous testing to assess their safety and efficacy. In vitro studies have been instrumental in evaluating the biological activity of 309942-24-3, providing insights into its mechanism of action and potential side effects. Cell-based assays have revealed that it can selectively inhibit certain enzymes while sparing others, suggesting a favorable safety profile. Further investigations into its interaction with cellular components have also provided valuable information about its binding affinity and duration of action.

The integration of cutting-edge technologies has revolutionized drug discovery processes, enabling researchers to identify promising candidates more efficiently than ever before. High-throughput screening (HTS) techniques have been particularly useful in evaluating large libraries of compounds for their biological activity. The use of virtual screening methods has complemented HTS by allowing researchers to predict the binding interactions between molecules and target proteins before conducting experimental validation. These approaches have significantly reduced the time and cost associated with drug development while improving success rates.

The future prospects for this compound are promising, with ongoing research aimed at further optimizing its pharmacological properties. One area of focus is improving its solubility and bioavailability, which are critical factors for determining its clinical efficacy. By modifying certain functional groups or incorporating prodrug strategies, researchers hope to enhance its absorption and distribution within the body. Additionally, exploring new synthetic routes could lead to more cost-effective production methods, making it more accessible for therapeutic use.

In conclusion, the compound with CAS number 309942-24-3, specifically named as 4-6-amino-5-cyano-3-(4-methoxyphenyl)-1H,4H-pyrano2,3-cpyrazol-4-ylphenyl morpholine-4-carboxylate, represents a significant advancement in pharmaceutical research. Its unique structural features make it a versatile tool for targeting various biological pathways, particularly those involved in neurological disorders and inflammation. With continued investigation and optimization, this compound holds great promise for improving patient outcomes across multiple therapeutic areas.